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Compound of Interest

Compound Name: MIPS-21335

Cat. No.: B12386504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and essential data for the use of MIPS-
21335, a potent inhibitor of Phosphoinositide 3-kinase Class II Alpha (PI3KC2α), in cell culture

applications. This document is intended to guide researchers in the effective use of MIPS-
21335 for investigating cellular processes regulated by PI3KC2α.

Introduction
MIPS-21335 is a selective inhibitor of PI3KC2α with a reported IC50 of 7 nM.[1] It also exhibits

inhibitory activity against other kinases, including PI3KC2β, p110α, p110β, and p110δ, at

higher concentrations.[1] Primarily recognized for its antithrombotic effects, MIPS-21335 is a

valuable tool for studying the role of PI3KC2α in various cellular signaling pathways, including

vesicle trafficking, endocytosis, and cell migration.[2]
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Kinase Target IC50 (nM)

PI3KC2α 7

PI3KC2β 43

p110α 140

p110β 386

p110δ 742

Data sourced from MedchemExpress.[1]

Physical and Chemical Properties
Property Value

Molecular Weight 487.47 g/mol

Formula C₂₄H₂₁N₇O₅

Appearance Solid

Color Off-white to light yellow

CAS Number 2569296-51-9

Data sourced from MedchemExpress.[1]

Solubility and Storage
Solvent Solubility Storage of Stock Solution

DMSO
25 mg/mL (51.29 mM; requires

ultrasonic)

-80°C for up to 6 months;

-20°C for up to 1 month.

Note: It is highly recommended

to use newly opened,

anhydrous DMSO as the

compound is hygroscopic.

Aliquot stock solutions to avoid

repeated freeze-thaw cycles.
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Signaling Pathway
The PI3KC2α signaling pathway is integral to several cellular functions. MIPS-21335, by

inhibiting PI3KC2α, can modulate these downstream events.
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Caption: PI3KC2α signaling pathway and the inhibitory action of MIPS-21335.
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Preparation of Stock and Working Solutions
4.1.1. Materials:

MIPS-21335 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Ultrasonic bath

4.1.2. Protocol for 10 mM Stock Solution:

Briefly centrifuge the vial of MIPS-21335 to ensure the solid is at the bottom.

Aseptically, add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM

concentration (e.g., for 1 mg of MIPS-21335 with a MW of 487.47, add 205.14 µL of DMSO).

To aid dissolution, sonicate the solution in an ultrasonic bath until the compound is fully

dissolved.

Aliquot the 10 mM stock solution into sterile, single-use microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).

4.1.3. Preparation of Working Solutions:

On the day of the experiment, thaw a single aliquot of the 10 mM MIPS-21335 stock solution

at room temperature.

Dilute the stock solution to the desired final concentration in pre-warmed cell culture

medium.

It is crucial to vortex the diluted solution immediately and thoroughly to prevent precipitation.

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final
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concentration of DMSO) should always be included in experiments.

General Experimental Workflow for Cell Culture
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Caption: General experimental workflow for using MIPS-21335 in cell culture.

Cell Viability Assay (e.g., MTT Assay)
This protocol provides a general framework for assessing the effect of MIPS-21335 on cell

proliferation and viability.

4.3.1. Materials:

Cultured cells of interest

96-well cell culture plates

MIPS-21335 working solutions

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Plate reader

4.3.2. Protocol:

Seed cells into a 96-well plate at a predetermined density and allow them to adhere

overnight.

Remove the culture medium and replace it with fresh medium containing various

concentrations of MIPS-21335 (e.g., 0.1, 1, 10 µM) and a vehicle control (DMSO).

Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to

form formazan crystals.

Carefully remove the medium and add the solubilization solution to dissolve the formazan

crystals.
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Measure the absorbance at the appropriate wavelength using a plate reader.

Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Western Blot Analysis of PI3KC2α Pathway Inhibition
This protocol can be used to assess the effect of MIPS-21335 on the phosphorylation status of

downstream effectors of the PI3K pathway, such as Akt.

4.4.1. Materials:

Cultured cells of interest

6-well cell culture plates

MIPS-21335 working solutions

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Primary antibodies (e.g., anti-phospho-Akt, anti-total-Akt)

HRP-conjugated secondary antibody

Chemiluminescent substrate and imaging system

4.4.2. Protocol:

Seed cells in 6-well plates and allow them to grow to 70-80% confluency.

Treat the cells with the desired concentrations of MIPS-21335 and a vehicle control for the

specified time.

Wash the cells with ice-cold PBS and lyse them with lysis buffer.

Determine the protein concentration of the lysates.

Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

Block the membrane and incubate with the primary antibody overnight at 4°C.
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Wash the membrane and incubate with the HRP-conjugated secondary antibody.

Detect the protein bands using a chemiluminescent substrate and an imaging system.

Quantify band intensities and normalize the phosphorylated protein levels to the total protein

levels.

Stability and Troubleshooting
Stability in Media: The stability of MIPS-21335 in cell culture media has not been extensively

reported. For long-term experiments (>24 hours), it is advisable to replace the medium with

freshly prepared MIPS-21335-containing medium at regular intervals to ensure a consistent

concentration.

Precipitation: If precipitation is observed upon dilution of the DMSO stock into the aqueous

cell culture medium, try preparing an intermediate dilution in the medium before making the

final dilution. Ensure vigorous mixing immediately after adding the compound to the medium.

Off-Target Effects: Be aware of the potential for off-target effects at higher concentrations of

MIPS-21335, as it can inhibit other PI3K isoforms. It is recommended to use the lowest

effective concentration and consider using other inhibitors as controls if necessary.

Disclaimer: The information provided in these application notes is for research use only. The

protocols are intended as a guide and may require optimization for specific cell lines and

experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [MIPS-21335: Application Notes and Protocols for Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386504#mips-21335-solubility-and-preparation-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b12386504#mips-21335-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/product/b12386504#mips-21335-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/product/b12386504#mips-21335-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/product/b12386504#mips-21335-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12386504?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

